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Compound of Interest

Compound Name:
5-Chloro-1,3-dimethyl-1H-1,2,4-

triazole

CAS No.: 56616-97-8

Cat. No.: B1295470

Get Quote

An In-Depth Technical Guide to 5-Chloro-1,3-dimethyl-1H-1,2,4-triazole: Properties,

Synthesis, and Applications

Introduction
The 1,2,4-triazole scaffold is a cornerstone in modern medicinal chemistry and materials

science, renowned for its metabolic stability, hydrogen bonding capabilities, and dipole

moment.[1][2] These five-membered heterocycles are integral to a wide array of

pharmacologically active agents, demonstrating activities that span antifungal, antiviral,

anticancer, and anti-inflammatory applications.[1][3][4] Within this important class of

compounds, 5-Chloro-1,3-dimethyl-1H-1,2,4-triazole emerges as a highly versatile and

reactive building block.[5][6]

The strategic placement of a chloro group at the 5-position renders this carbon electrophilic

and susceptible to nucleophilic substitution, providing a reliable handle for synthetic

diversification.[5] The methyl groups at the N-1 and C-3 positions offer a stable, non-

tautomerizable scaffold, allowing researchers to precisely investigate the impact of

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1295470#bc-rfq
https://www.benchchem.com/product/b1295470/docs?utm_src=pdf-body#5-chloro-1-3-dimethyl-1h-1-2-4-triazole-basic-properties
https://pmc.ncbi.nlm.nih.gov/articles/PMC8231395/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9081720/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8231395/
https://www.chemmethod.com/article_139608.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC8964166/
https://www.benchchem.com/product/b1295470/docs?utm_src=pdf-body#5-chloro-1-3-dimethyl-1h-1-2-4-triazole-basic-properties
https://www.benchchem.com/product/b1295470
https://www.benchchem.com/product/B1295470
https://www.benchchem.com/product/b1295470
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295470?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


modifications at the C-5 position.[5][6] This guide serves as a comprehensive technical

resource for researchers, scientists, and drug development professionals, detailing the core

properties, reactivity, synthetic utility, and safety considerations of this valuable chemical

intermediate.

Core Physicochemical and Structural Properties
5-Chloro-1,3-dimethyl-1H-1,2,4-triazole is a solid at room temperature.[7] Its structure is

defined by the 1,2,4-triazole ring, substituted with two methyl groups and a chlorine atom. The

electron-withdrawing nature of the adjacent nitrogen atoms significantly influences the C-Cl

bond, polarizing it and making the C5 carbon electrophilic.[5] This electronic arrangement is the

primary determinant of its chemical reactivity.

Table 1: Physicochemical Properties of 5-Chloro-1,3-dimethyl-1H-1,2,4-triazole

Property Value Source(s)

Molecular Formula C₄H₆ClN₃ [8]

Molecular Weight 131.56 g/mol [5]

CAS Number 56616-97-8 [7][9]

Appearance Solid [7]

InChI Key
VASAIVDULFBVCG-

UHFFFAOYSA-N
[5][7][8]

Canonical SMILES CC1=NN(C(=N1)Cl)C [7][8]

Predicted XlogP 1.4 [8]

Synthesis and Characterization
While a specific, dedicated synthesis for 5-Chloro-1,3-dimethyl-1H-1,2,4-triazole is not

extensively documented in singular reports, its synthesis can be logically derived from

established methods for constructing substituted 1,2,4-triazoles.[5][10] A plausible approach

involves the construction of the heterocyclic core from acyclic precursors followed by

chlorination.
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Proposed Synthetic Workflow
A common and effective strategy for forming the 1,2,4-triazole ring is the reaction between a

hydrazide derivative and an isothiocyanate, followed by cyclization and subsequent

functionalization. This multi-step process offers a reliable pathway to the target compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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